Cas no 554411-20-0 (2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 554411-20-0
• MF: C₁₃H₁₈BNO₅
• MW: 279.096724033356
• MDL: MFCD06795663
• CID: 367279
• PubChem ID: 329774423
• Update Time: 2025-06-15

2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-(4-methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-
• 4-Methoxy-3-Nitrophenylboronic Acid Pinacol Ester
• 4-Methoxy-3-nitrophenylboronic acid, pinacol ester
• 2-(4-methoxy-3-nitro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• AKOS015960125
• E90017
• RHBKXETXNLZMEX-UHFFFAOYSA-N
• C13H18BNO5
• AM90112
• 4-methoxy-3-nitro-phenylboronic acid pinacol ester
• 1,3,2-DIOXABOROLANE, 2-(4-METHOXY-3-NITROPHENYL)-4,4,5,5-TETRAMETHYL-
• 4-methoxy-3-nitrophenylboronic acid pinacol ester, AldrichCPR
• DTXSID80590393
• AS-2925
• MFCD06795663
• 4-Methoxy-3-nitrophenylboronic acid, pinacol ester, AldrichCPR
• SCHEMBL4771663
• AB29205
• CS-0175554
• FT-0644786
• A848966
• 2-(4-methoxy-3-nitro-phenyl)-4,4,5,5-tetramethyl-[1,3,2] dioxaborolane
• 554411-20-0
• DB-016073

• MDL： MFCD06795663
• Inchi： 1S/C13H18BNO5/c1-12(2)13(3,4)20-14(19-12)9-6-7-11(18-5)10(8-9)15(16)17/h6-8H,1-5H3
• InChI Key： RHBKXETXNLZMEX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=2)[N+](=O)[O-])OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.12800
• Monoisotopic Mass: 279.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 393.7°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.513
• PSA: 73.51000
• LogP: 2.42580

2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Additional information on 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 554411-20-0)

2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known by its CAS number 554411-20-0, is a versatile boronic ester compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and reactivity, making it a key intermediate in the synthesis of various biologically active molecules.

The chemical structure of 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a boron atom coordinated to a tetramethyl dioxaborolane ring and a substituted phenyl group. The presence of the methoxy and nitro groups on the phenyl ring imparts specific electronic and steric properties that are crucial for its reactivity in various chemical transformations.

In recent years, the use of boronic esters in Suzuki-Miyaura coupling reactions has revolutionized the field of organic synthesis. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The compound 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is particularly useful in these coupling reactions due to its high reactivity and stability under typical reaction conditions.

A study published in the Journal of Organic Chemistry highlighted the efficiency of using 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in Suzuki-Miyaura couplings with aryl halides. The researchers demonstrated that this compound can be coupled with a wide range of aryl halides under mild conditions to produce substituted biphenyls with excellent yields and selectivity. This finding has significant implications for the synthesis of complex organic molecules and has been adopted by several pharmaceutical companies for drug development.

Beyond its use in synthetic chemistry, 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also shown promise in medicinal chemistry applications. The nitro group on the phenyl ring can be reduced to an amino group under appropriate conditions, which can then be further functionalized to produce a variety of biologically active compounds. This versatility makes it an attractive starting material for the development of new therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the potential of 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a scaffold for the synthesis of novel antitumor agents. The researchers synthesized a series of derivatives by modifying the phenyl ring and evaluated their cytotoxic activity against various cancer cell lines. Several derivatives exhibited potent antitumor activity with low micromolar IC₅₀ values. These findings suggest that this compound could serve as a valuable lead compound for further drug discovery efforts.

The physical properties of 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 80°C to 85°C. The compound is stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to maintain its integrity.

In conclusion, 2-(4-Methoxy-3-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 554411-20-0) is a highly valuable compound with broad applications in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an essential tool for researchers working on the development of new materials and therapeutic agents. As research continues to advance in these fields, it is likely that this compound will play an increasingly important role in future scientific discoveries.